{2-[4-(Trifluoromethyl)phenyl]hydrazinylidene}acetic acid

• CAS RN: 155432-14-7
• Molecular Formula: C9H7F3N2O2
• Molecular Weight: 232.16 g/mol
• IUPAC Name: 2-[[4-(trifluoromethyl)phenyl]hydrazinylidene]acetic acid
• InChI: InChI=1S/C9H7F3N2O2/c10-9(11,12)6-1-3-7(4-2-6)14-13-5-8(15)16/h1-5,14H,(H,15,16)
• InChI Key: OJNQNQLDKLPAJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)NN=CC(=O)O

Description

{2-[4-(Trifluoromethyl)phenyl]hydrazinylidene}acetic acid is a useful research compound. Its molecular formula is C9H7F3N2O2 and its molecular weight is 232.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 5.0 g of 4-(trifluoromethyl)phenylhydrazine (28.4 mmol), 31 ml of water and 3.1 ml of concentrated hydrochloric acid was added 2.9 g of glyoxylic acid-hydrate (31.4 mmol), and the mixture was stirred for one hour at room temperature. The precipitates thus separated out was collected by filtration, washed with water and dried over phosphorus pentoxide to give 6.26 g of 4-(trifluoromethyl)phenylhydrazonoacetic acid (95%) as a pale yellow powder.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

4-Trifluoromethylphenyl hydrazine (4.1 g, 23 mmol) was gradually added to a solution of concentrated hydrochloric acid (5 ml) in water (120 ml). 40% aqueous solution (4.3 g, 23 mmol) of glyoxylic acid was gradually added, and stirred at room temperature for 5 hours. After leaving it overnight, the mixture was extracted with ethyl acetate. The organic phase was washed with a saturated brine, and dried on anhydrous sodium sulfate. The solvent was distilled off, and the resulting crystals were washed with hexane and a little amount of ethyl acetate to obtain (4-trifluoromethylphenyl hydrazono) acetic acid (4.7 g, 20 mmol, 88%).